Cas no 1118971-04-2 (4-Fluoro-2-methylphenylzinc bromide)

• Product Name: 4-Fluoro-2-methylphenylzinc bromide
• CAS No: 1118971-04-2
• MF: C₇H₆BrFZn
• MW: 254.433941364288
• CID: 6044966
• PubChem ID: 131844478
• Update Time: 2026-03-11

4-Fluoro-2-methylphenylzinc bromide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methylphenylzinc bromide
• bromozinc(1+);1-fluoro-3-methylbenzene-4-ide
• 1118971-04-2
• MFCD22684939
• 4-Fluoro-2-methylphenylzinc bromide, 0.50 M in THF

• Inchi： 1S/C7H6F.BrH.Zn/c1-6-3-2-4-7(8)5-6;;/h2,4-5H,1H3;1H;/q;;+1/p-1
• InChI Key： OYHZMBRLEZRUER-UHFFFAOYSA-M
• SMILES： [Zn](C1C=CC(F)=CC=1C)Br

Computed Properties

• Exact Mass: 251.89283g/mol
• Monoisotopic Mass: 251.89283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-Fluoro-2-methylphenylzinc bromide

Comprehensive Guide to 4-Fluoro-2-methylphenylzinc bromide (CAS No. 1118971-04-2): Properties, Applications, and Industry Insights

4-Fluoro-2-methylphenylzinc bromide (CAS No. 1118971-04-2) is a highly specialized organozinc reagent widely utilized in modern synthetic chemistry. This compound belongs to the class of arylzinc halides, which are pivotal intermediates in cross-coupling reactions, particularly in Negishi coupling and palladium-catalyzed transformations. Its unique structure, featuring a fluoro-substituted aromatic ring and a zinc-bromide moiety, makes it indispensable for constructing complex pharmaceutical scaffolds and agrochemical derivatives.

The growing demand for fluorinated organic compounds in drug discovery has propelled interest in reagents like 4-Fluoro-2-methylphenylzinc bromide. Researchers frequently search for "arylzinc reagents in medicinal chemistry" or "synthetic routes to fluorinated aromatics," reflecting its relevance in developing FDA-approved drugs and biologically active molecules. Its compatibility with air-sensitive reactions and low-temperature conditions further enhances its utility in high-throughput screening workflows.

From a technical perspective, CAS 1118971-04-2 exhibits remarkable chemo-selectivity in reactions with aryl halides and pseudohalides. Recent studies highlight its role in synthesizing PET radiotracers (Positron Emission Tomography), addressing trending queries like "fluorine-18 labeling reagents." The compound's meta-directing effects due to the fluoro substituent enable precise C-C bond formation, a hot topic in green chemistry discussions.

Industrial applications of 4-Fluoro-2-methylphenylzinc bromide extend to electronic materials, where its derivatives contribute to OLED emissive layers—a trending search term linked to flexible display technologies. Manufacturers optimize its synthesis to meet demands for high-purity organometallics, often referenced in queries about "scalable organozinc preparation." Stability studies confirm its shelf-life extension under argon atmospheres, crucial for global supply chain logistics.

Emerging research explores this reagent's potential in click chemistry and bioorthogonal reactions, aligning with Nobel Prize-winning methodologies. Searches for "zinc reagents in bioconjugation" underscore its interdisciplinary value. Analytical techniques like GC-MS and NMR spectroscopy routinely verify its purity, while Schlenk line techniques ensure safe handling—addressing common user concerns about organometallic characterization.

Environmental considerations drive innovations in catalytic recycling of zinc byproducts from reactions involving 1118971-04-2. This responds to searches about "sustainable organometallic chemistry" and "waste minimization in synthesis." The compound's regioselective reactivity also makes it valuable for isotope labeling studies, particularly in mechanistic investigations of enzyme inhibitors.

In summary, 4-Fluoro-2-methylphenylzinc bromide (CAS 1118971-04-2) represents a critical tool for advancing precision synthesis across multiple industries. Its evolving applications continue to inspire searches for "next-generation arylmetal reagents" and "fluorine-containing building blocks," cementing its status as a cornerstone of modern molecular innovation.